N-(2-fluorobenzyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
Description
N-(2-fluorobenzyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide, also known as FBTA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a triazole derivative and is commonly used in medicinal chemistry.
Scientific Research Applications
Pharmacological Research
This compound has been explored for its potential in pharmacological applications due to its structural similarity to various bioactive molecules. The presence of the triazole ring, in particular, is associated with a wide range of biological activities. Researchers have synthesized derivatives of this compound to screen for pharmacological activities such as antiviral, anti-inflammatory, and anticancer properties .
Neuroscience
In neuroscience, compounds like N-(2-fluorobenzyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide are valuable for studying receptor binding and neurotransmitter modulation. The fluorine atom’s presence can aid in the development of positron emission tomography (PET) tracers, which are crucial for brain imaging and understanding neurological diseases .
Material Science
The triazole derivatives are known for their stability and can be used in material science for the development of new materials with specific electronic or photonic properties. This compound could potentially be used in the synthesis of novel polymers or coatings with unique characteristics .
Catalysis
Triazole compounds have been shown to exhibit catalytic properties. They can act as ligands in metal complexes that are used as catalysts in various chemical reactions. This can lead to the development of more efficient and environmentally friendly catalytic processes .
Forensic Science
The metabolites of similar compounds have been studied for their use in forensic science. For example, the metabolism of related psychoactive substances in human hepatocytes can be analyzed to aid in the screening of substance abuse .
Agricultural Chemistry
Compounds with the triazole structure have been used in agricultural chemistry to create new pesticides and fungicides. Their ability to interfere with the biosynthesis of sterols in fungi makes them effective agents for protecting crops .
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-1-methyltriazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN4O/c1-16-7-10(14-15-16)11(17)13-6-8-4-2-3-5-9(8)12/h2-5,7H,6H2,1H3,(H,13,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLQWDGVFPFTARY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)NCC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorobenzyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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